2,2'-Diketospirilloxanthin
Overview
Description
2,2'-dioxospirilloxanthin is a carotenoid ether that is (3E,3'E)-1,1'-dihydroxy-3,3',4,4'-tetradehydro-1,1',2,2'-tetrahydro-psi,psi-carotene-2,2'-dione in which both hydroxyl hydrogens are substituted by methyl groups. It is a carotenoid ether and a carotenone.
Scientific Research Applications
1. Synthesis and Identification
2,2'-Diketospirilloxanthin was successfully synthesized and identified as identical to the natural P 518, illustrating an advancement in the synthesis of carotenoid compounds (Schwieter, Ruegg, & Isler, 1966).
2. Catalytic Properties in Photosynthetic Bacteria
Research indicates that 2,2'-diketospirilloxanthin, along with other carotenoids, is ketolated under aerobic growth in photosynthetic bacteria. This highlights its role in the catalytic reaction of enzymes in such organisms (Gerjets, Steiger, & Sandmann, 2009).
3. Energy Transfer in Modified Strains of Rhodobacter Sphaeroides
In genetically modified strains of Rhodobacter sphaeroides, 2,2'-diketospirilloxanthin demonstrated fully functional energy transfer to bacteriochlorophyll a in the LH1 antenna, elucidating its role in photosynthetic energy transfer processes (Šlouf et al., 2018).
4. Photophysical, Electronic, and Vibrational Properties
The photophysical, electronic, and vibrational properties of 2,2'-diketospirilloxanthin were studied, revealing insights into its behavior in different environments, including its energy transfer capabilities in light-harvesting complexes (Niedzwiedzki et al., 2015).
5. Pigment Composition in Light-Harvesting Complexes
Investigations into the pigment compositions of light-harvesting complexes in Rubrivivax gelatinosus identified 2,2'-diketospirilloxanthin as a major component. This research contributes to understanding the biosynthetic pathway of carotenoids in this bacterium (Takaichi & Shimada, 1999).
properties
Product Name |
2,2'-Diketospirilloxanthin |
|---|---|
Molecular Formula |
C42H56O4 |
Molecular Weight |
624.9 g/mol |
IUPAC Name |
(4E,6E,8E,10E,12E,14E,16E,18E,20E,22E,24E,26E,28E)-2,31-dimethoxy-2,6,10,14,19,23,27,31-octamethyldotriaconta-4,6,8,10,12,14,16,18,20,22,24,26,28-tridecaene-3,30-dione |
InChI |
InChI=1S/C42H56O4/c1-33(21-15-23-35(3)25-17-27-37(5)29-31-39(43)41(7,8)45-11)19-13-14-20-34(2)22-16-24-36(4)26-18-28-38(6)30-32-40(44)42(9,10)46-12/h13-32H,1-12H3/b14-13+,21-15+,22-16+,25-17+,26-18+,31-29+,32-30+,33-19+,34-20+,35-23+,36-24+,37-27+,38-28+ |
InChI Key |
MNKGOUOMGDXWPK-YDDLGYPNSA-N |
Isomeric SMILES |
C/C(=C\C=C\C=C(\C=C\C=C(\C=C\C=C(\C=C\C(=O)C(OC)(C)C)/C)/C)/C)/C=C/C=C(/C=C/C=C(/C=C/C(=O)C(OC)(C)C)\C)\C |
SMILES |
CC(=CC=CC=C(C)C=CC=C(C)C=CC=C(C)C=CC(=O)C(C)(C)OC)C=CC=C(C)C=CC=C(C)C=CC(=O)C(C)(C)OC |
Canonical SMILES |
CC(=CC=CC=C(C)C=CC=C(C)C=CC=C(C)C=CC(=O)C(C)(C)OC)C=CC=C(C)C=CC=C(C)C=CC(=O)C(C)(C)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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